Potassium Pyrophosphate

• CAS No.: 7320-34-5
• Product Name: Potassium Pyrophosphate
• Molecular Formula: K4P2O7; K4O7P2
• Molecular Weight: 330.34 g/mol
• IUPAC Name: tetrapotassium;phosphonato phosphate
• Standard InChI: InChI=1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
• Standard InChIKey: RYCLIXPGLDDLTM-UHFFFAOYSA-J
• SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
• Canonical SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[K+].[K+].[K+].[K+]
• Melting Point: 1090 °C
• Physical Description: Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.; DryPowder; Liquid; OtherSolid, Liquid; PelletsLargeCrystals, Liquid; Colourless crystals or white, very hygroscopic powder; ODOURLESS HYGROSCOPIC WHITE GRANULES OR POWDER.
• Description: Potassium tetrapyrophosphate is a whitish-colored powdered solid. It is toxic by ingestion, and/or inhalation. Contact with the substance should be avoided.
• Solubility: Soluble in water, insoluble in ethanol; Solubility in water, g/100ml at 25 °C: 187 (very good)
• Synonyms: phosphosol;Potassiumpyrophosphate,anhydrous;Potassiumpyrophosphate,trihyd;pyrophosphatedepotassium;pyrophosphatetetrapotassique;pyrophosphoricacid,tetrapotassiumsalt;tetrapotassiumdiphosphorate;POTASSIUM DIPHOSPHATE EXTRA PURE
• Reference: 1: Shimoji N, Matsushima Y, Imaida K, Hasegawa R, Kurokawa Y, Hayashi Y.; [Subchronic oral toxicity study of potassium pyrophosphate as a preliminary to; long-term carcinogenicity studies in F344 rats]. Eisei Shikenjo Hokoku.; 1988;(106):66-72. Japanese. PubMed PMID: 2855035.
• PubChem Compound: 23740
• Last Modified: Nov 11 2021